4-methyl-N-[2-(2-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide

• IUPAC Name: 4-methyl-N-[2-(2-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide
• InChI: InChI=1S/C20H18N4O5S/c1-12-5-3-4-6-17(12)23-19(15-10-30(28,29)11-16(15)22-23)21-20(25)14-8-7-13(2)18(9-14)24(26)27/h3-9H,10-11H2,1-2H3,(H,21,25)
• InChI Key: CJYTWQJGNWTOFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C3CS(=O)(=O)CC3=NN2C4=CC=CC=C4C)[N+](=O)[O-]
• Molecular Formula: C20H18N4O5S
• Molecular Weight: 426.4 g/mol
• CAS No.: 449786-05-4

Description

4-methyl-N-[2-(2-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide is a useful research compound. Its molecular formula is C20H18N4O5S and its molecular weight is 426.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Spectroscopic Properties and Biological Activity

The spectroscopic properties and biological activity of benzamide derivatives have been a significant area of research. Studies have examined the structural-property relationships and antitumor activity of compounds, revealing how modifications to the molecular structure can impact their biological effects. Crystal structure analysis, spectroscopic characterization, and biological activity assessments, such as antitumor efficacy through MTT assays, provide a comprehensive understanding of these compounds' potential applications (Dian He et al., 2014; Xingchen Yan et al., 2015).

Antioxidant and Antimicrobial Activities

The antioxidant and antimicrobial activities of pyrazole-acetamide derivatives and other related compounds have been explored, highlighting their potential as therapeutic agents. The evaluation of these activities involves various in vitro assays, such as DPPH, ABTS, and FRAP, to determine the compounds' efficacy in scavenging free radicals and inhibiting microbial growth (K. Chkirate et al., 2019; N. Desai, K. M. Rajpara, & V. V. Joshi, 2013).

Luminescent Properties and Supramolecular Chemistry

The luminescent properties and applications in supramolecular chemistry of benzamide derivatives and pyrazolone-enamine compounds have been investigated. These studies focus on the design and synthesis of compounds that exhibit luminescent properties and their potential use in developing new materials with specific optical characteristics. The exploration of supramolecular structures, such as columnar liquid crystals, provides insights into the materials' science applications of these compounds (Sandra Moyano et al., 2013; Ziao Zong et al., 2018).